(3-Ethyl-1-methylpyrazol-4-yl)-[2-(hydroxymethyl)piperidin-1-yl]methanone

• IUPAC Name: (3-ethyl-1-methylpyrazol-4-yl)-[2-(hydroxymethyl)piperidin-1-yl]methanone
• InChI: InChI=1S/C13H21N3O2/c1-3-12-11(8-15(2)14-12)13(18)16-7-5-4-6-10(16)9-17/h8,10,17H,3-7,9H2,1-2H3
• InChI Key: NNHRXPIURDBXRD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN(C=C1C(=O)N2CCCCC2CO)C
• Molecular Formula: C13H21N3O2
• Molecular Weight: 251.32 g/mol

Description

(3-Ethyl-1-methylpyrazol-4-yl)-[2-(hydroxymethyl)piperidin-1-yl]methanone, commonly known as EMPHPM, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. EMPHPM belongs to the pyrazole-based compounds family, which has been extensively studied for their diverse biological activities.

Scientific Research Applications

EMPHPM has been studied for its potential applications in drug discovery and development. It has been shown to exhibit significant anti-inflammatory and analgesic activities in animal models. Additionally, EMPHPM has been found to possess potent anticonvulsant and antidepressant activities. These properties make EMPHPM a promising candidate for the development of new drugs for the treatment of various neurological and psychiatric disorders.

Mechanism of Action

The mechanism of action of EMPHPM is not fully understood, but it is believed to involve the modulation of various neurotransmitters and receptors in the central nervous system. EMPHPM has been shown to increase the levels of serotonin and dopamine in the brain, which are known to play a crucial role in the regulation of mood and behavior. Additionally, EMPHPM has been found to modulate the activity of GABA receptors, which are involved in the regulation of anxiety and seizures.
Biochemical and Physiological Effects:
EMPHPM has been shown to have significant effects on the biochemical and physiological processes in the body. It has been found to reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-6, which are involved in the development of various inflammatory diseases. Additionally, EMPHPM has been shown to increase the levels of antioxidant enzymes, such as SOD and CAT, which protect the body from oxidative stress. EMPHPM has also been found to increase the levels of BDNF, a protein that plays a crucial role in the growth and survival of neurons in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of EMPHPM is its high purity and stability, which makes it a suitable candidate for further research. Additionally, EMPHPM has been found to exhibit significant biological activities at low concentrations, making it a cost-effective compound for lab experiments. However, one of the limitations of EMPHPM is its limited solubility in water, which may affect its bioavailability and pharmacokinetic properties.

Future Directions

There are several future directions for the research on EMPHPM. One of the potential applications of EMPHPM is in the development of new drugs for the treatment of various neurological and psychiatric disorders. Additionally, EMPHPM may have potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis and Crohn's disease. Further research is needed to understand the mechanism of action of EMPHPM and to optimize its pharmacokinetic and pharmacodynamic properties. Additionally, the development of new synthetic routes for EMPHPM may lead to the discovery of new derivatives with improved biological activities.

Synthesis Methods

The synthesis of EMPHPM involves the condensation of 3-ethyl-1-methylpyrazol-4-carbaldehyde with 2-(hydroxymethyl)piperidine in the presence of a base catalyst. The reaction yields EMPHPM as a white solid with a purity of over 95%. The synthesis of EMPHPM has been optimized to achieve high yields and purity, making it a suitable candidate for further research.